Cas no 510723-52-1 ((2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine)

• Product Name: (2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine
• CAS No: 510723-52-1
• MF: C₁₃H₁₂ClFN₂
• MW: 250.699185371399
• MDL: MFCD03724408
• CID: 2276220
• PubChem ID: 834000
• Update Time: 2025-08-05

(2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine
• N-[(2-chloro-6-fluorophenyl)methyl]-1-pyridin-3-ylmethanamine
• CHEMBL1448396
• 510723-52-1
• HMS2813N17
• N-(2-chloro-6-fluorobenzyl)-N-(3-pyridinylmethyl)amine
• N-(2-Chloro-6-fluorobenzyl)-1-(pyridin-3-yl)methanamine
• AKOS000284413
• MLS001209163
• AN-465/41673530
• [(2-chloro-6-fluorophenyl)methyl](pyridin-3-ylmethyl)amine
• SMR000519127

• MDL： MFCD03724408
• Inchi： 1S/C13H12ClFN2/c14-12-4-1-5-13(15)11(12)9-17-8-10-3-2-6-16-7-10/h1-7,17H,8-9H2
• InChI Key： QXVNLPRYCOWHGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNCC1C=NC=CC=1)F

Computed Properties

• Exact Mass: 250.0673042Da
• Monoisotopic Mass: 250.0673042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 353.6±37.0 °C at 760 mmHg
• Flash Point: 167.7±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine

Introduction to (2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine (CAS No. 510723-52-1)

The compound (2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine, identified by the CAS registry number 510723-52-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a chloro-substituted benzene ring, a pyridine moiety, and an amine functional group, making it a versatile building block for further chemical modifications and drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the purity of the final product but also reduce the overall production time, making it more accessible for research and industrial applications.

The structure of (2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine is particularly interesting due to its aromatic heterocyclic components. The pyridine ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it suitable for applications in electronics or as a precursor in the synthesis of bioactive compounds. The presence of chlorine and fluorine substituents further adds to its versatility, as these atoms can act as directing groups in subsequent reactions.

In terms of pharmacological applications, this compound has shown promise as a lead molecule in drug discovery programs targeting various therapeutic areas. Its ability to modulate specific biological pathways has been explored in recent studies, with particular attention to its potential role in anti-inflammatory and anti-cancer therapies. Researchers have demonstrated that the compound exhibits selective binding to certain protein targets, suggesting its potential as a scaffold for developing novel therapeutic agents.

The synthesis of (2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product quality. One common approach involves the coupling of a chloro-fluorobenzaldehyde derivative with a pyridine-based amine precursor under optimized conditions. This method not only ensures the formation of the desired product but also minimizes the formation of undesired by-products.

From an environmental standpoint, there is growing interest in understanding the eco-friendly aspects of synthesizing and using this compound. Recent studies have focused on developing sustainable synthetic routes that minimize waste generation and reduce energy consumption. These efforts align with global initiatives to promote green chemistry principles in industrial processes.

In conclusion, (2-Chloro-6-fluoro-benzyl)-pyridin-3-ylmethyl-amine (CAS No. 510723-52-) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in future innovations within the chemical and pharmaceutical industries.